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Compound of Interest

Compound Name: Amberlite LA-2

Cat. No.: B1174152

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Amberlite LA-2, a
versatile liquid anion exchange resin. This document details its core properties, summarizes
key safety and handling protocols, and presents its diverse applications in scientific research
and industrial processes. The information is curated to assist researchers in leveraging the
unique characteristics of Amberlite LA-2 for applications ranging from biochemical separations
to environmental remediation.

Core Properties of Amberlite LA-2

Amberlite LA-2 is a weakly basic liquid anion exchanger. It is a secondary amine, specifically
N-lauryl-N-trialkylmethylamine, known for its use in liquid-liquid extraction processes.[1] Its
lipophilic nature makes it suitable for use in various organic solvents to extract anionic species
from aqueous solutions.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Amberlite LA-2 is presented in
Table 1.
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Property Value References
CAS Number 11128-96-4 [2][3][4]
Amberlitet LA-2, lon Exchange
Synonyms o [3][4]
Resin, Liquid grade
Appearance Clear, yellow viscous liquid [2][5]
Density 0.83 g/cm?3 [4]
Solubility Insoluble in water [6]

Table 1: Physical and Chemical Properties of Amberlite LA-2

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling

Amberlite LA-2.

Hazard Identification

Amberlite LA-2 is classified as an irritant. Key hazard and safety information is summarized in

Table 2.
Hazard Identification Codel/Statement References
Hazard Codes Xi (Irritant) [4]

Risk Statements

R36: Irritating to eyes

[4]

S26: In case of contact with

eyes, rinse immediately with

Safety Statements

[4]

plenty of water and seek

medical advice.

Table 2: Hazard and Safety Information for Amberlite LA-2

Personal Protective Equipment (PPE) and First Aid
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When handling Amberlite LA-2, it is crucial to use appropriate personal protective equipment.

In case of exposure, follow the first aid measures outlined in Table 3.

Recommended

Exposure Route
PPE

First Aid Measures References

Safety glasses or

Rinse immediately

with plenty of water for

Eyes at least 15 minutes [4]
goggles .
and seek medical
advice.
_ _ Wash off with soap
Skin Protective gloves [7]
and water.
Move to fresh air. If
) Use in a well- symptoms persist,
Inhalation ] ] [7]
ventilated area seek medical
attention.
Rinse mouth with
) Do not eat or drink water. Do NOT induce
Ingestion [7]

while handling

vomiting. Seek

medical attention.

Table 3: Personal Protective Equipment and First Aid for Amberlite LA-2

Storage and Disposal

Proper storage and disposal of Amberlite LA-2 are essential for safety and environmental

protection.
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Aspect Recommendation References

Store in a cool, dry, well-
ventilated area away from

Storage ) ] [7]
incompatible substances.

Keep container tightly closed.

Dispose of contents/container
in accordance with local,
_ regional, national, and
Disposal _ _ _ [8]
international regulations. Do
not allow to enter drains or

waterways.

Table 4: Storage and Disposal of Amberlite LA-2

Toxicological and Ecological Information

Limited specific toxicological and ecotoxicological data for Amberlite LA-2 is publicly available.
However, based on the available safety data sheets for similar ion exchange resins, a general
profile can be inferred.

Toxicological Data

While a specific LD50 for Amberlite LA-2 is not readily available in the search results, for a
similar Amberlite® IR-120 H resin, the oral LD50 in rats is reported to be > 2000 mg/kg, and the
inhalation LC50 in rats is 11 mg/L for a 4-hour exposure.[7] It may cause skin and serious eye
irritation.[7][9]

Ecological Information

lon exchange resins are generally considered to have low mobility in the environment due to
their insolubility in water. They are not expected to be readily biodegradable.[8][10] Spills
should be contained to prevent entry into waterways, as the small beads can be harmful to
aquatic life if ingested.[8] One safety data sheet indicates that a similar substance is harmful to
aqguatic life with long-lasting effects.[11]
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Experimental Protocols and Applications

Amberlite LA-2 has a wide range of applications in various scientific and industrial fields. This
section provides detailed experimental protocols for some of its key uses.

Extraction of Penicillin G

Amberlite LA-2 is an effective extractant for the recovery of Penicillin G from fermentation
broths.[1][12][13]

Experimental Protocol:

e Organic Phase Preparation: Prepare the organic phase by dissolving a specific
concentration of Amberlite LA-2 in a suitable diluent such as n-butyl acetate or 3-methyl-1-
butanol.[1][13]

e Agueous Phase Preparation: The agueous phase is the Penicillin G-containing fermentation
broth, with its pH adjusted to a specific value (e.g., pH 4) to facilitate extraction.[14]

 Liquid-Liquid Extraction: Mix equal volumes of the organic and aqueous phases in a
separation funnel or a hollow-fiber contactor.[1][14]

» Equilibration: Agitate the mixture for a sufficient time to allow for the mass transfer of
Penicillin G from the aqueous to the organic phase.

e Phase Separation: Allow the phases to separate. The denser organic phase containing the
Penicillin G-Amberlite LA-2 complex will settle at the bottom.

o Back-Extraction (Stripping): To recover the Penicillin G from the organic phase, a back-
extraction is performed using an aqueous solution at a different pH.

The following diagram illustrates the workflow for Penicillin G extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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